Cas no 2228228-51-9 (tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228228-51-9
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 6428437
• PubChem ID: 165709462
• Update Time: 2025-08-05

tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate
• 2228228-51-9
• EN300-1890015
• tert-butyl N-[2-(1H-indazol-3-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C15H19N3O3/c1-14(2,3)21-13(20)16-15(4,9-19)12-10-7-5-6-8-11(10)17-18-12/h5-9H,1-4H3,(H,16,20)(H,17,18)
• InChI Key： GBRDLQDVVJZUEN-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1=C2C=CC=CC2=NN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228228-51-9)

The compound tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228228-51-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This carbamate-derived compound features an indazole core, a heterocyclic structure known for its versatility in drug design. Researchers are particularly interested in its potential as a kinase inhibitor or protease modulator, given the rising demand for targeted therapies in oncology and inflammatory diseases.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate. Its molecular framework aligns with the search for small-molecule therapeutics, a hot topic in precision medicine. The tert-butyl group enhances metabolic stability, while the 1H-indazol-3-yl moiety contributes to binding affinity—a combination frequently queried in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound’s CAS No. 2228228-51-9 serves as a critical identifier for researchers investigating peptidomimetics or scaffold hopping strategies. Its N-protected amino acid derivative nature makes it valuable for solid-phase peptide synthesis (SPPS), a technique dominating discussions in bioconjugation and antibody-drug conjugate (ADC) development. These applications resonate with current searches for next-generation biopharmaceuticals.

The compound’s role in high-throughput screening (HTS) is another area of interest. With the growing emphasis on fragment-based drug design (FBDD), tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate offers a balanced profile of hydrophobicity and hydrogen-bonding capacity. This aligns with frequent queries about lead optimization and drug-likeness parameters, particularly in computational chemistry forums.

Stability studies of CAS No. 2228228-51-9 reveal its compatibility with green chemistry principles—a trending topic in sustainable pharmaceutical manufacturing. The carbamate protection group minimizes racemization risks, a feature often searched in the context of chiral synthesis. Additionally, its potential as a bioisostere for carboxylic acids attracts attention in medicinal chemistry circles exploring prodrug strategies.

In analytical chemistry, the compound’s UV/Vis absorption properties and mass spectrometry fragmentation patterns are frequently analyzed. These characteristics cater to the rising demand for LC-MS compatible intermediates, a common search term in analytical method development. The 1H-indazol-3-yl moiety also provides distinct NMR chemical shifts, aiding structural elucidation—a critical step in quality control (QC) protocols.

Beyond pharmaceuticals, tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate finds niche applications in material science, particularly in designing functionalized polymers. The indazole ring’s electron-rich nature supports photocatalysis research, another rapidly growing field. Such interdisciplinary relevance addresses popular queries about multipurpose chemical building blocks.

Regulatory considerations for CAS No. 2228228-51-9 emphasize its classification as a non-hazardous research chemical under standard conditions. This complies with REACH and GMP guidelines, topics heavily searched by process chemists optimizing scale-up procedures. The compound’s tert-butyloxycarbonyl (Boc) protection group further ensures compatibility with industrial-scale synthesis workflows.

In conclusion, tert-butyl N-2-(1H-indazol-3-yl)-1-oxopropan-2-ylcarbamate represents a multifaceted tool for modern chemical research. Its intersection with drug discovery, sustainable chemistry, and advanced materials positions it as a compound of enduring scientific value, addressing numerous high-impact research questions across disciplines.